Methallyltri-n-butyltin

• IUPAC Name: tributyl(2-methylprop-2-enyl)stannane
• InChI: InChI=1S/C4H7.3C4H9.Sn/c1-4(2)3;3*1-3-4-2;/h1-2H2,3H3;3*1,3-4H2,2H3
• InChI Key: CYIUFVYZGOCGEV-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)CC(=C)C
• Molecular Formula: C16H34Sn
• DSSTOX Substance ID: DTXSID70451924
• Molecular Weight: 345.2 g/mol
• CAS RN: 67883-62-9

Description

Methallyltri-n-butyltin is a chemical compound with the molecular formula C16H34Sn. It is used as a methallylating reagent and also as a sole curative. It serves as a primary and secondary intermediate in pharmaceuticals.

Molecular Structure Analysis

The molecular structure of Methallyltri-n-butyltin is represented by the formula C16H34Sn. The InChI Key for this compound is CYIUFVYZGOCGEV-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

Methallyltri-n-butyltin is a liquid at room temperature. It is fully miscible with water. The refractive index is 1.4875. The molecular weight of the compound is 345.158 g/mol.

Scientific Research Applications

Methallylating Reagent

. In this role, it is used to introduce a methallyl group into a molecule, which can be useful in various chemical reactions.

Sole Curative

. This means it can be used to promote or accelerate the curing process in certain materials, such as polymers or resins.

Primary and Secondary Intermediates in Pharmaceuticals

. As an intermediate, it is used in the synthesis of more complex chemical compounds, including various pharmaceutical drugs.

Solubility in Water

, which makes it useful in applications where water solubility is important. This could include various chemical reactions, formulations, and processes in industries such as pharmaceuticals, agrochemicals, and more.

Stability under Recommended Storage Conditions

. This stability can be beneficial in applications where the compound needs to be stored for extended periods of time without degrading or reacting.

Incompatibility with Oxidizing Agents

. This property can be useful in applications where the prevention of oxidation is important, such as in certain chemical reactions or in the storage of sensitive materials.

Safety and Hazards

Methallyltri-n-butyltin is toxic if swallowed and harmful in contact with skin. It causes skin irritation and serious eye irritation. Prolonged or repeated exposure can cause damage to organs. It is very toxic to aquatic life with long-lasting effects.

Mechanism of Action

Target of Action

Methallyltri-n-butyltin is a chemical compound used primarily as a methallylating reagent . It is also used as a sole curative and as a primary and secondary intermediate in pharmaceuticals . .

Mode of Action

As a methallylating reagent, it likely interacts with other molecules by transferring a methallyl group . This can alter the properties of the target molecule and influence its behavior in biological systems.

Biochemical Pathways

The specific biochemical pathways affected by Methallyltri-n-butyltin are currently unknown. Given its role as a methallylating reagent, it could potentially influence a variety of biochemical pathways depending on the molecules it interacts with .

Pharmacokinetics

It is known to be fully miscible with water , which could influence its absorption and distribution in the body

Result of Action

As a methallylating reagent, it could potentially alter the function of target molecules, leading to changes in cellular processes .

Action Environment

Environmental factors could potentially influence the action, efficacy, and stability of Methallyltri-n-butyltin. For example, its solubility in water could affect its distribution in aquatic environments . .

Synthesis routes and methods

Procedure details

n-Butyllithium (16.5 mL of a 2.5 M hexanes solution, 41.2 mmol)was added to a 0° C. solution of diisopropylamine (5.4 mL, 41.3 mmol) in THF (40 mL). After stirring for 5 minutes, tributyltin hydride (10 g, 34.4 mmol) was added. After stirring for 15 minutes at 0° C., the reaction mixture was cooled to −78° C. and 3-bromo-2-methylpropene (4.0 mL, 39.7 mmol) was added dropwise. After stirring for an additional hour, the cold reaction mixture was quenched with dilute ammonium chloride solution and extracted with ethyl acetate. The ethyl acetate layer was dried (MgSO4), filtered and concentrated to afford a colorless liquid, 2-methylallyl tributyltin (11.6 g, 98%) which was used without purification for the next step.